Cas no 124842-29-1 (Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• CAS No: 124842-29-1
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 1217397
• PubChem ID: 10059087
• Update Time: 2025-05-20

Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S)-2,5-dioxopyrrolidin-3-yl]carbamate
• tert-butyl (S)-(2,5-dioxopyrrolidin-3-yl)carbamate
• AC9030
• AMY6752
• Carbamic acid, N-[(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• (S)-tert-Butyl(2,5-dioxopyrrolidin-3-yl)carbamate
• 124842-29-1
• (S)-tert-Butyl (2,5-dioxopyrrolidin-3-yl)carbamate
• 1,1-Dimethylethyl N-[(3S)-2,5-dioxo-3-pyrrolidinyl]carbamate
• SCHEMBL4760856
• DTXSID401186192
• (S)-3-(Boc-amino)pyrrolidine-2,5-dione

• Inchi： 1S/C9H14N2O4/c1-9(2,3)15-8(14)10-5-4-6(12)11-7(5)13/h5H,4H2,1-3H3,(H,10,14)(H,11,12,13)/t5-/m0/s1
• InChI Key： ADNLCKRUARJETQ-YFKPBYRVSA-N
• SMILES： O(C(N[C@@H]1C(NC(C1)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.09542
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.5

Additional information on Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester

Carbamic Acid, [(3S)-2,5-Dioxo-3-Pyrrolidinyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid derivatives have long been of interest in the fields of organic chemistry and pharmacology due to their versatile applications in drug design and synthesis. Among these derivatives, the compound identified by the CAS number 124842-29-1, known as Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, has garnered significant attention in recent years. This compound is a specific ester derivative of carbamic acid, featuring a unique structure that combines a pyrrolidine ring with a dimethylethyl ester group.

The structural complexity of this compound makes it an intriguing subject for both academic and industrial research. The pyrrolidine ring system is a five-membered cyclic amine that is commonly found in various natural products and synthetic compounds. In this case, the ring is substituted with two oxygen atoms at the 2 and 5 positions, creating a dioxo functionality that imparts unique electronic and steric properties to the molecule. The (3S) configuration indicates the stereochemistry at the third carbon of the pyrrolidine ring, which is crucial for determining the compound's biological activity and selectivity.

The ester group present in this compound is derived from 1,1-dimethylethyl alcohol (also known as isopropyl alcohol), which contributes to the overall hydrophobicity of the molecule. This feature is particularly important in drug design, as it can influence the compound's solubility, permeability across biological membranes, and interactions with target proteins or enzymes.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form stable amide bonds makes it an attractive candidate for constructing bioactive molecules with complex architectures. For instance, researchers have explored its use in peptide synthesis and as a precursor for generating bioisosteres—compounds that mimic the biological activity of naturally occurring molecules but differ structurally.

In addition to its role as an intermediate in organic synthesis, this carbamic acid derivative has shown promise in therapeutic applications. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties due to its ability to modulate key signaling pathways involved in pain perception and inflammation. Furthermore, its stereochemistry at the (3S) position has been implicated in enhancing selectivity for specific molecular targets, thereby reducing off-target effects and improving therapeutic efficacy.

From a synthetic standpoint, this compound can be prepared via a variety of methods that exploit its reactivity as a carbamate ester. One common approach involves nucleophilic acyl substitution reactions with appropriate amine or alcohol nucleophiles. The stereochemistry at the pyrrolidine ring can be controlled through enantioselective synthesis techniques such as asymmetric catalysis or resolution methods.

The importance of this compound extends beyond its direct applications in drug discovery. Its structure serves as a valuable model for studying fundamental principles in organic chemistry, such as stereochemical induction during synthesis and conformational analysis of cyclic systems. Moreover, insights gained from studying this compound can inform the design of novel chemical entities with improved pharmacokinetic profiles.

In conclusion, Carbamic acid, [(3S)-2,5-dioxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (CAS No.: 124842-29-1) represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. Its unique combination of features makes it an invaluable tool for researchers across multiple disciplines within chemistry and biology.